2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-7,7-dimethyl-5,8-dihydropyrano[4,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C11H13N3O/c1-11(2)4-9-8(6-15-11)3-7(5-12)10(13)14-9/h3H,4,6H2,1-2H3,(H2,13,14)
• InChI Key: CWCCSDZPGHNWRT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC(=C(C=C2CO1)C#N)N)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, also known as DMPPC, is a heterocyclic compound with potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential for use in various fields of study.

Mechanism of Action

The exact mechanism of action of 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile is not yet fully understood, but it is believed to involve the modulation of various signaling pathways within cells. This compound has been found to interact with a range of proteins and enzymes, including the NMDA receptor and the MAPK signaling pathway.
Biochemical and Physiological Effects:
2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile has been found to exhibit a range of biochemical and physiological effects in vitro and in vivo. This compound has been shown to reduce oxidative stress and inflammation, as well as protect against neuronal damage and cell death. Additionally, 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile has been found to enhance cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile has several advantages for use in lab experiments, including its stability and low toxicity. However, this compound can be difficult to synthesize and may require specialized equipment and expertise. Additionally, further research is needed to fully understand the potential limitations and drawbacks of using 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile in scientific research.

Future Directions

There are several potential future directions for research involving 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile. One area of interest is the development of novel therapeutic agents based on the structure of 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile, which may have applications in the treatment of neurodegenerative diseases and other conditions. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile and its potential interactions with other signaling pathways and compounds.

Synthesis Methods

2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile can be synthesized through a multistep process involving the reaction of 2-amino-4,6-dimethylpyridine-3-carbonitrile with ethyl acetoacetate in the presence of a base. The resulting product is then subjected to a series of reactions involving the addition of various reagents, ultimately leading to the formation of 2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile.

Scientific Research Applications

2-amino-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile has shown potential for use in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.